Methyl 4-(3-formylpyridin-2-yl)benzoate
Overview
Description
“Methyl 4-(3-formylpyridin-2-yl)benzoate” is an organic compound that belongs to the benzoate ester family . It is characterized by a benzene ring connected to an ester functional group . The molecular formula of this compound is C14H11NO3 .
Synthesis Analysis
The most common method for the production of “Methyl 4-(3-formylpyridin-2-yl)benzoate” is through the esterification of benzoic acid with methanol . This reaction takes place in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid .Molecular Structure Analysis
The molecular weight of “Methyl 4-(3-formylpyridin-2-yl)benzoate” is 241.24 g/mol . The InChI key for this compound is SCXISFHBTLKUGI-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“Methyl 4-(3-formylpyridin-2-yl)benzoate” is a solid at room temperature . Its melting point ranges from 147 to 149°C . It is slightly soluble in water but dissolves readily in organic solvents such as ethanol, diethyl ether, and chloroform .Scientific Research Applications
Drug Development
Compounds with a pyrimidine moiety, such as Methyl 4-(3-formylpyridin-2-yl)benzoate, have been employed in the design of privileged structures in medicinal chemistry . They exhibit a wide range of pharmacological activities and can be used to prepare libraries of novel heterocyclic compounds with potential biological activities .
Anti-Leukemia Therapies
Imatinib, a compound structurally characterized only in the form of its piperazin-1-ium salt, is one of the most used therapeutic agents to treat leukemia . It specifically inhibits the activity of tyrosine kinases . Given the structural similarities, Methyl 4-(3-formylpyridin-2-yl)benzoate could potentially be used in the development of new anti-leukemia therapies.
Anti-Fibrosis Treatments
Pyrimidine derivatives are known to exhibit anti-fibrotic activities . Compounds such as ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate have shown promising results in inhibiting the expression of collagen and the content of hydroxyproline in cell culture medium in vitro . Methyl 4-(3-formylpyridin-2-yl)benzoate, with its pyrimidine moiety, could potentially be developed into novel anti-fibrotic drugs.
Antimicrobial Agents
Pyrimidine derivatives are also known for their antimicrobial properties . Methyl 4-(3-formylpyridin-2-yl)benzoate could potentially be used in the development of new antimicrobial agents.
Antiviral Agents
Compounds containing a pyrimidine moiety have been reported to exhibit antiviral activities . Methyl 4-(3-formylpyridin-2-yl)benzoate could potentially be used in the development of new antiviral drugs.
Antitumor Agents
Pyrimidine derivatives are known to exhibit antitumor activities . Methyl 4-(3-formylpyridin-2-yl)benzoate, due to its structural similarity, could potentially be used in the development of new antitumor drugs.
properties
IUPAC Name |
methyl 4-(3-formylpyridin-2-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO3/c1-18-14(17)11-6-4-10(5-7-11)13-12(9-16)3-2-8-15-13/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIZNWJNOPRGKOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=C(C=CC=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377502 |
Source
|
| Record name | methyl 4-(3-formylpyridin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(3-formylpyridin-2-yl)benzoate | |
CAS RN |
885950-15-2 |
Source
|
| Record name | methyl 4-(3-formylpyridin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R-cis)-(-)-2,3-Dihydro-7a-methyl-3-phenylpyrrolo[2,1-b]oxazol-5(7aH)-one](/img/structure/B1621724.png)
![2-[(Cyanomethyl)sulfinyl]acetonitrile](/img/structure/B1621731.png)
![2-[1-Methyl-1-(4-methyl-3-cyclohexen-1-YL)ethoxy]ethanol](/img/structure/B1621739.png)